Cas no 5441-79-2 (4-bromo-N-(4-chlorobenzyl)aniline)

• Product Name: 4-bromo-N-(4-chlorobenzyl)aniline
• CAS No: 5441-79-2
• MF: C₁₃H₁₂BrCl₂N
• MW: 333.051080703735
• CID: 941157
• PubChem ID: 24182848
• Update Time: 2025-04-19

4-bromo-N-(4-chlorobenzyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(4-chlorobenzyl)aniline
• NSC-20915
• 4-Bromo-N-[(4-chlorophenyl)methyl]aniline--hydrogen chloride (1/1)
• NSC20915
• 5441-79-2
• DTXSID20969544

• Inchi： 1S/C13H11BrClN.ClH/c14-11-3-7-13(8-4-11)16-9-10-1-5-12(15)6-2-10;/h1-8,16H,9H2;1H
• InChI Key： LWVWSQOQRIUTPR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NCC1C=CC(=CC=1)Cl.Cl

Computed Properties

• Exact Mass: 294.97643
• Monoisotopic Mass: 294.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.499g/cm3
• Boiling Point: 381.2ºC at 760 mmHg
• Flash Point: 184.4ºC
• Refractive Index: 1.659
• PSA: 12.03
• LogP: 5.58960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines